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Compound of Interest

Compound Name: KB-05

Cat. No.: B6169136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the role and application of KB-05, a cysteine-reactive

fragment, in the rapidly evolving field of targeted protein degradation (TPD). While specific

quantitative data for protein degradation mediated by KB-05 derivatives is not extensively

available in the public domain, this document outlines its mechanism of action, potential

applications, and the experimental workflows for its use in developing novel therapeutic agents.

Introduction to KB-05
KB-05, chemically known as N-(4-bromophenyl)-N-phenylacrylamide, is an electrophilic

fragment that exhibits broad reactivity with cysteine residues across the human proteome.[1]

This characteristic makes it a valuable tool in chemoproteomics and drug discovery, particularly

for the development of proteolysis-targeting chimeras (PROTACs).

PROTACs are heterobifunctional molecules designed to hijack the cell's natural protein

disposal machinery, the ubiquitin-proteasome system, to eliminate specific proteins of interest

(POIs).[2][3][4][5] They typically consist of a ligand that binds to the POI, a ligand that recruits

an E3 ubiquitin ligase, and a linker connecting the two.[3][5][6]

The utility of KB-05 lies in its potential to act as a covalent binder to E3 ubiquitin ligases.[2][3]

By identifying and engaging reactive cysteine residues on these enzymes, KB-05 can serve as

a foundational component for building novel E3 ligase ligands, thereby expanding the toolbox

for TPD.
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Table 1: Properties of KB-05

Property Value

IUPAC Name N-(4-bromophenyl)-N-phenylacrylamide

Synonyms KB 05, KB05

CAS Number 1956368-15-2

Molecular Formula C15H12BrNO

Molecular Weight 302.17 g/mol

Appearance Solid

Purity >95%

Solubility Soluble in DMSO

Storage
Short term (days to weeks) at 0 - 4 °C; Long

term (months to years) at -20 °C

Data sourced from MedKoo Biosciences.[1]

Mechanism of Action in Targeted Protein
Degradation
The primary application of KB-05 in TPD is as a "scout" fragment to identify and engage novel

E3 ligases.[2] Its acrylamide warhead is an electrophile that can form a covalent bond with the

nucleophilic thiol group of cysteine residues on proteins. When incorporated into a PROTAC, a

KB-05 derivative can covalently bind to an E3 ligase, leading to the formation of a stable

ternary complex with the POI. This proximity induces the E3 ligase to ubiquitinate the POI,

marking it for degradation by the proteasome.

Research has shown that electrophilic fragments similar to KB-05, such as KB02, can be

conjugated to a ligand for a target protein (e.g., SLF for FKBP12) to create a functional

PROTAC.[2][3] This resulting molecule, KB02-SLF, successfully induced the degradation of

nuclear FKBP12 by covalently modifying the E3 ligase DCAF16.[3] Given its similar broad

cysteine reactivity, KB-05 is proposed to function via a comparable mechanism.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [KB-05: A Technical Guide to its Application in Targeted
Protein Degradation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6169136#kb-05-applications-in-targeted-protein-
degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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